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Compound of Interest

Compound Name: WAY-312491

Cat. No.: B3407236 Get Quote

For Immediate Release: A Scientific Comparison of Two Investigational Compounds for

Androgenetic Alopecia

This guide provides a detailed, objective comparison of two small molecule compounds, WAY-
312491 (also known as WAY-316606) and SM04554 (also known as dalorsivat), which have

been investigated for their potential in hair regeneration. This document is intended for

researchers, scientists, and drug development professionals, offering a summary of

quantitative data, experimental protocols, and a visualization of the underlying biological

pathways.

Executive Summary
Both WAY-312491 and SM04554 target the Wnt signaling pathway, a critical regulator of hair

follicle development and cycling.[1] WAY-312491 acts as an antagonist of Secreted Frizzled-

Related Protein 1 (SFRP1), an inhibitor of the Wnt pathway.[2][3] By inhibiting SFRP1, WAY-
312491 effectively activates Wnt signaling. SM04554 is described as a direct activator of the

Wnt pathway.[4] While both compounds have shown promise in preclinical or clinical studies,

their development statuses differ significantly. SM04554 underwent Phase II and initiated

Phase III clinical trials for androgenetic alopecia; however, its development for this indication

has been discontinued by Biosplice Therapeutics (formerly Samumed).[4] WAY-312491 has

demonstrated efficacy in ex vivo human hair follicle models, but information on its clinical

development for hair loss is less readily available.[5]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3407236?utm_src=pdf-interest
https://www.benchchem.com/product/b3407236?utm_src=pdf-body
https://www.benchchem.com/product/b3407236?utm_src=pdf-body
https://www.benchchem.com/product/b3407236?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12153676/
https://www.benchchem.com/product/b3407236?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5940179/
https://pubmed.ncbi.nlm.nih.gov/29738529/
https://www.benchchem.com/product/b3407236?utm_src=pdf-body
https://www.benchchem.com/product/b3407236?utm_src=pdf-body
https://www.hairguard.com/sm04554-study/
https://www.hairguard.com/sm04554-study/
https://www.benchchem.com/product/b3407236?utm_src=pdf-body
https://www.hairguard.com/way-316606/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3407236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Comparison
The following tables summarize the available quantitative data from key studies on WAY-
312491 and SM04554.
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Compou

nd

Study

Type
Metric

Dosage/

Concent

ration

Result

Control/

Placebo

Result

P-value Source

WAY-

312491

Ex vivo

human

hair

follicle

culture

Hair

Shaft

Elongatio

n (Day 6)

2 µM ~2.2 mm ~1.2 mm < 0.001 [2][5]

WAY-

312491

Ex vivo

human

hair

follicle

culture

Anagen

VI

Follicles

(Day 6)

2 µM ~80% ~30% < 0.001 [2]

SM04554

Phase II

Clinical

Trial (90

days)

Change

in Non-

Vellus

Hair

Count/cm

²

0.15%

Topical

Solution

+10.1

hairs/cm²

-2.5

hairs/cm²

Not

specified
[6]

SM04554

Phase II

Clinical

Trial (90

days)

Change

in Non-

Vellus

Hair

Count/cm

²

0.25%

Topical

Solution

+7.7

hairs/cm²

-2.5

hairs/cm²

Not

specified
[6]

SM04554

Phase II

Clinical

Trial (Day

135)

Change

in Hair

Density

0.15%

Topical

Solution

Statistical

ly

significan

t

increase

Decrease p=0.011

SM04554 Phase II

Clinical

Trial

Vellus

Follicle

Count

0.15%

and

0.25%

Increase

d

Not

specified

Not

specified

[4]
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Topical

Solutions

SM04554

Phase II

Clinical

Trial

Terminal

Follicle

Count

0.15%

Topical

Solution

Increase

d

Not

specified

Not

specified
[4]

Experimental Protocols
WAY-312491: Ex vivo Human Hair Follicle Culture
(Hawkshaw et al., 2018)

Objective: To assess the effect of WAY-312491 on human hair follicle growth and hair cycle

stage ex vivo.

Methodology:

Tissue Source: Scalp skin samples were obtained from consenting male patients

undergoing hair transplantation surgery.[7]

Follicle Isolation: Anagen VI hair follicles were micro-dissected from the subcutaneous fat.

Culture Conditions: Isolated hair follicles were cultured in Williams E medium

supplemented with L-glutamine, insulin, hydrocortisone, and antibiotics.

Treatment: Hair follicles were treated with 2 µM WAY-312491 or a vehicle control (0.02%

DMSO) for 6 days.[2]

Endpoint Analysis:

Hair Shaft Elongation: The length of the hair shaft was measured daily using an inverted

microscope with a calibrated eyepiece.[2]

Hair Cycle Staging: On day 6, the hair cycle stage of each follicle was determined

macroscopically based on established morphological criteria.[2]

Immunohistochemistry: Follicles were cryosectioned and stained for markers of

proliferation (Ki-67) and hair shaft keratin (K85) to assess cellular activity and

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.hairguard.com/sm04554-study/
https://www.benchchem.com/product/b3407236?utm_src=pdf-body
https://www.benchchem.com/product/b3407236?utm_src=pdf-body
https://www.medicalbrief.co.za/osteoporosis-drug-found-stimulate-hair-follicle-growth/
https://www.benchchem.com/product/b3407236?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5940179/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5940179/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5940179/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3407236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


differentiation.[2][8]

SM04554: Phase II Clinical Trial for Androgenetic
Alopecia (NCT02275351)

Objective: To evaluate the safety, tolerability, and efficacy of topical SM04554 solution in

male subjects with androgenetic alopecia.[9]

Study Design: A multi-center, randomized, double-blind, vehicle-controlled study.[6]

Participants: 300 male subjects aged 18 to 55 with Norwood-Hamilton classification of 4, 5,

5A, 5V, or 6.[6]

Intervention:

Group 1: 0.15% SM04554 topical solution applied once daily.[6]

Group 2: 0.25% SM04554 topical solution applied once daily.[6]

Group 3: Vehicle solution applied once daily.[6]

Treatment Duration: 90 days of daily application followed by a 45-day post-treatment follow-

up.[6]

Primary Efficacy Endpoints:

Change from baseline in non-vellus hair count in a target area of the scalp, as measured

by macrophotography.[6]

Subject self-assessment of hair growth using the Men's Hair Growth Questionnaire.[9]

Secondary Efficacy Endpoints:

Change from baseline in hair density.[6]

Investigator assessment of hair growth.[9]
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Safety Assessments: Monitoring of adverse events, clinical laboratory tests, vital signs, and

electrocardiograms.[9]

Signaling Pathways and Experimental Workflows
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Caption: WAY-312491 inhibits SFRP1, activating Wnt signaling for hair growth.
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Caption: SM04554 directly activates the Wnt pathway to promote hair growth.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.clinicaltrials.gov/study/NCT02275351
https://www.benchchem.com/product/b3407236?utm_src=pdf-body-img
https://www.benchchem.com/product/b3407236?utm_src=pdf-body
https://www.benchchem.com/product/b3407236?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3407236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


WAY-312491 (Ex vivo) SM04554 (Clinical Trial)

Human Scalp
Tissue

Isolate Anagen VI
Hair Follicles

Culture Follicles
with WAY-312491 (2 µM)

Analyze Hair Shaft
Elongation & Cycle Stage

Recruit Male Subjects
with AGA

Randomize to SM04554
(0.15%, 0.25%) or Vehicle

Daily Topical
Application (90 days)

Measure Hair Count
& Density

Click to download full resolution via product page

Caption: Experimental workflows for WAY-312491 and SM04554 studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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